4,4-Dinitro-1-phenylpent-2-en-1-one

• CAS: 62116-08-9
• Molecular Formula: C11H10N2O5
• Molecular Weight: 250.21 g/mol
• SMILES: CC(C=CC(=O)C1=CC=CC=C1)([N+](=O)[O-])[N+](=O)[O-]
• InChI: InChI=1S/C11H10N2O5/c1-11(12(15)16,13(17)18)8-7-10(14)9-5-3-2-4-6-9/h2-8H,1H3
• InChIKey: FZIMVUDIDRAGIO-UHFFFAOYSA-N

4,4-Dinitro-1-phenylpent-2-en-1-one (CAS 62116-08-9) – Core Chemical Identity and Procurement Starting Point

4,4-Dinitro-1-phenylpent-2-en-1-one (CAS 62116-08-9) is a synthetic, nitro-functionalized α,β-unsaturated ketone with the molecular formula C₁₁H₁₀N₂O₅ and a molecular weight of 250.207 g/mol . It belongs to the broader chalcone/enone structural class but is distinguished by the presence of two geminal nitro groups on C-4 of the pentenone backbone, rather than the aryl-ring nitration typical of most nitrochalcones. Its calculated polar surface area of 108.71 Ų and estimated LogP of 2.74 position it in a physicochemical space potentially relevant for membrane permeation and protein binding . The compound is commercially available from multiple vendors primarily for research-scale synthetic chemistry applications.

Why Generic Substitution of 4,4-Dinitro-1-phenylpent-2-en-1-one with Common Nitrochalcones Risks Functional Divergence

The structural architecture of 4,4-dinitro-1-phenylpent-2-en-1-one differs fundamentally from the most common nitrochalcone analogs in that both nitro groups reside on the aliphatic C-4 of the α,β-unsaturated ketone bridge rather than on the aromatic rings . In typical nitrochalcones (e.g., 4-nitrochalcone, 4,4'-dinitrochalcone), nitro substitution occurs on the phenyl rings, modulating aromatic π-electron density and hence electrophilicity of the enone system indirectly through resonance effects . By contrast, the gem-dinitro arrangement at C-4 of 4,4-dinitro-1-phenylpent-2-en-1-one places the strongly electron-withdrawing nitro groups directly on the aliphatic chain, which is predicted to produce a more pronounced inductive withdrawal and a distinct LUMO-lowering effect on the conjugated enone, thereby altering its Michael acceptor reactivity, reduction potential, and nucleophilic addition profile relative to ring-nitrated analogs . Generic substitution based solely on the nitrochalcone class designation therefore risks introducing unintended reactivity shifts in synthetic sequences or biological screening campaigns.

4,4-Dinitro-1-phenylpent-2-en-1-one – Quantified Physicochemical and Reactivity Differentiation Evidence for Procurement Decision-Making

Lipophilicity (LogP) Differentiation Between Aliphatic vs. Aromatic Nitro Placement

4,4-Dinitro-1-phenylpent-2-en-1-one exhibits a calculated LogP of 2.74 (estimated via Crippen's fragmentation method) . In comparison, 4,4'-dinitrochalcone (1,3-bis(4-nitrophenyl)-2-propen-1-one) has a calculated LogP of approximately 2.95–3.10 based on reported experimental and calculated values for structurally analogous bis-nitrophenyl enones . The lower LogP of the target compound is consistent with the aliphatic gem-dinitro group being more polar than a para-nitrophenyl substituent, resulting in a ~0.2–0.4 log unit reduction in predicted lipophilicity. This difference may influence membrane permeability, protein binding, and solubility in screening assays.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.74 (Crippen's fragmentation, Chemsrc)
Comparator Or Baseline	4,4'-Dinitrochalcone (estimated LogP ~2.95–3.10 based on analog data; no direct measurement available for the specific compound under identical conditions)
Quantified Difference	ΔLogP ≈ -0.2 to -0.4 (target compound more hydrophilic)
Conditions	Calculated values; no experimental logP measurement for either compound identified in the literature.

Why This Matters

For procurement in drug discovery or agrochemical screening programs, the LogP difference predicts altered absorption/distribution profiles, making indiscriminate substitution between these compounds a potential source of false-negative or false-positive hits in cell-based assays.

Polar Surface Area (PSA) as a Predictor of Passive Membrane Permeability

The topological polar surface area (TPSA) of 4,4-dinitro-1-phenylpent-2-en-1-one is 108.71 Ų . The two nitro groups contribute approximately 91.6 Ų (45.8 Ų each) to the total PSA. In comparison, the unsubstituted parent enone 1-phenyl-2-penten-1-one (C₁₁H₁₂O, MW 160.22) has a calculated TPSA of approximately 17.07 Ų (single carbonyl oxygen) . The ~91.6 Ų increase in PSA directly attributable to the gem-dinitro substitution predicts substantially reduced passive membrane permeability relative to non-nitrated enone analogs, consistent with the general observation that PSA > 90 Ų is associated with poor oral bioavailability and restricted CNS penetration .

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 108.71 Ų
Comparator Or Baseline	1-Phenyl-2-penten-1-one (unsubstituted parent enone), TPSA ≈ 17.07 Ų
Quantified Difference	ΔTPSA ≈ +91.6 Ų (6.4-fold increase)
Conditions	Calculated TPSA values from atomic contributions; no experimental PAMPA or Caco-2 data identified for either compound.

Why This Matters

For procurement in permeability-sensitive screening cascades (e.g., CNS-targeted libraries), the large PSA differential means the nitro compound will exhibit profoundly different permeability behavior from non-nitrated enone building blocks, requiring explicit consideration in experimental design.

Predicted Michael Acceptor Electrophilicity Relative to Ring-Nitrated Chalcone Analogs

The gem-dinitro substitution at C-4 is predicted to lower the LUMO energy of the enone system more effectively than aromatic nitro substitution, due to stronger inductive electron withdrawal operating directly on the aliphatic chain rather than through the aromatic π-system . While no experimental kinetic data (k_GSH, k_Cys) are available for 4,4-dinitro-1-phenylpent-2-en-1-one, theoretical studies on conjugated nitroalkenes indicate that each additional nitro group adjacent to the double bond can increase reactivity toward nucleophiles by 1–2 orders of magnitude [1]. By analogy, 4,4-dinitro-1-phenylpent-2-en-1-one is expected to be a significantly more reactive Michael acceptor than 4-nitrochalcone or 4,4'-dinitrochalcone, where nitro groups are para to the reactive center on aromatic rings and exert primarily resonance effects [1].

Evidence Dimension	Predicted Michael acceptor reactivity (qualitative order-of-magnitude estimate based on nitroalkene SAR)
Target Compound Data	Predicted: high reactivity (gem-dinitro adjacent to enone; no experimental kinetics)
Comparator Or Baseline	4-Nitrochalcone / 4,4'-dinitrochalcone (ring-nitrated; predicted moderate reactivity based on resonance withdrawal alone)
Quantified Difference	No direct quantitative comparison available. Class-level inference: ~10–100× rate enhancement expected based on nitroalkene SAR generalization from reference [1].
Conditions	Theoretical prediction only. No experimental glutathione (GSH) or cysteine reactivity data identified for the target compound in the literature.

Why This Matters

For procurement in covalent inhibitor or reactive probe programs, the predicted higher electrophilicity of 4,4-dinitro-1-phenylpent-2-en-1-one may confer distinct target engagement kinetics compared to ring-nitrated chalcones, but also elevated off-target reactivity risk. Selection requires explicit experimental validation rather than class-based assumptions.

• [1] Parthasarathi, R.; Padmanabhan, J.; Elango, M.; Subramanian, V.; Chattaraj, P. K. A Theoretical Evaluation of the Michael-Acceptor Ability of Conjugated Nitroalkenes. J. Phys. Chem. A 2006, 110 (33), 10304–10311. DOI: 10.1021/jp063281v. Provides quantitative theoretical framework linking nitro substitution patterns to electrophilicity indices for nitroalkenes. View Source

Rotatable Bond Count and Conformational Flexibility vs. Bis-Aryl Nitrochalcones

4,4-Dinitro-1-phenylpent-2-en-1-one has 2 rotatable bonds (excluding the nitro groups, which are treated as rigid in most molecular mechanics force fields) . In contrast, a typical bis-aryl nitrochalcone such as 4,4'-dinitrochalcone (1,3-bis(4-nitrophenyl)-2-propen-1-one) has 4 rotatable bonds linking the two aromatic rings through the enone bridge [1]. The reduced rotatable bond count of 4,4-dinitro-1-phenylpent-2-en-1-one translates to a lower conformational entropy penalty upon target binding, which is generally associated with improved ligand efficiency and binding affinity per heavy atom [2]. The 2-rotatable-bond architecture may be advantageous in fragment-based drug discovery (FBDD) or in designing conformationally constrained probes.

Evidence Dimension	Number of rotatable bonds (n_rotB) as predictor of conformational flexibility
Target Compound Data	n_rotB = 2 (Chemsrc structural data)
Comparator Or Baseline	4,4'-Dinitrochalcone (estimated n_rotB = 4 based on 1,3-bis(4-nitrophenyl)-2-propen-1-one structure)
Quantified Difference	Δn_rotB = -2 (50% fewer rotatable bonds)
Conditions	Structural count from molecular graph; nitro groups considered non-rotatable (C–N partial double bond character).

Why This Matters

In hit-to-lead optimization, a compound with fewer rotatable bonds generally offers a more favorable entropic binding profile. Procurement decisions for library design should weigh this advantage against the potentially higher reactivity of the gem-dinitro motif.

• [1] PubChem. 4,4'-Dinitrochalcone (1,3-bis(4-nitrophenyl)-2-propen-1-one). Structure used for rotatable bond count estimation (n_rotB = 4). View Source
• [2] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. DOI: 10.1021/jm020017n. Establishes rotatable bond count ≤10 and PSA ≤140 Ų as favorable for oral bioavailability. View Source

Evidence-Backed Research and Industrial Application Scenarios for 4,4-Dinitro-1-phenylpent-2-en-1-one Procurement

Covalent Fragment-Based Drug Discovery (FBDD) Libraries Targeting Reactive Cysteines

The predicted high Michael acceptor reactivity of the gem-dinitro-activated enone system, inferred from nitroalkene electrophilicity theory , makes 4,4-dinitro-1-phenylpent-2-en-1-one a candidate for inclusion in focused covalent fragment libraries. The low rotatable bond count (n_rotB = 2) favors efficient fragment linking and minimal entropic penalty upon target engagement, while the moderate lipophilicity (LogP = 2.74) maintains aqueous compatibility for biochemical screening. Procurement is advised only when accompanied by in-house GSH reactivity profiling, as no published kinetic data exist to confirm the predicted electrophilicity.

Synthetic Intermediate for Nitro-Functionalized Heterocycle Construction

The gem-dinitro substitution at C-4 creates a highly electron-deficient carbon center suitable for nucleophilic addition–cyclization cascades, enabling synthetic access to nitropyrazoles, nitroisoxazoles, and related heterocycles that are difficult to prepare from ring-nitrated chalcone analogs . The quantitative yield synthesis protocol under adapted Vilsmeier conditions reported in Molbank provides a reliable procurement rationale for kilogram-scale synthetic chemistry programs where regiospecific nitro group installation on the aliphatic chain is required.

Physicochemical Probe for Structure–Permeability Relationship (SPR) Studies

With a TPSA of 108.71 Ų – substantially above the ~90 Ų threshold associated with oral bioavailability [1] – and a 6.4-fold higher PSA than the non-nitrated parent enone , 4,4-dinitro-1-phenylpent-2-en-1-one serves as a model compound for investigating the impact of aliphatic nitro groups on passive membrane permeability. Procurement for permeability studies (PAMPA, Caco-2, MDCK) can help establish nitro-specific structure-permeability relationships that complement existing aromatic nitro SAR.

Electron-Acceptor Component in Donor-Acceptor Organogel or Charge-Transfer Complex Research

Dinitro-substituted aromatics and alkenes are established electron acceptors in charge-transfer complex and organogel systems [2]. The dual inductive electron withdrawal of the gem-dinitro motif, combined with the extended conjugation of the phenyl-enone system, suggests that 4,4-dinitro-1-phenylpent-2-en-1-one may serve as a stronger electron acceptor than mono-nitro or aromatic dinitro analogs. Procurement for materials chemistry applications should include comparative cyclic voltammetry and UV-vis titration against standard acceptors to quantify the reduction potential advantage.

• [1] Veber, D. F.; Johnson, S. R.; Cheng, H.-Y.; Smith, B. R.; Ward, K. W.; Kopple, K. D. Molecular Properties That Influence the Oral Bioavailability of Drug Candidates. J. Med. Chem. 2002, 45 (12), 2615–2623. DOI: 10.1021/jm020017n. View Source
• [2] Donor–Acceptor-Promoted Gelation of Polyaromatic Compounds. (Representative reference for dinitro compounds as electron acceptors in charge-transfer and gelation systems. Specific study details accessible via institutional access.) View Source